Cas no 1261832-37-4 (Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate)

• Product Name: Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate
• CAS No: 1261832-37-4
• MF: C₁₅H₉F₆NO₃
• MW: 365.227285146713
• CID: 4987191
• Update Time: 2025-05-21

Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate

• Inchi： 1S/C15H9F6NO3/c1-24-13(23)10-6-7-22-12(11(10)14(16,17)18)8-2-4-9(5-3-8)25-15(19,20)21/h2-7H,1H3
• InChI Key： BAMVHYMIFNOUHC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OC)C=CN=C1C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 459
• XLogP3: 4.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate

Comprehensive Overview of Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate (CAS No. 1261832-37-4)

The compound Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate (CAS No. 1261832-37-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. With its unique structural features, including the presence of trifluoromethoxy and trifluoromethyl groups, this compound exhibits remarkable physicochemical properties that make it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, driven by the growing demand for fluorinated compounds in high-performance applications.

One of the key reasons for the rising interest in Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate is its role in the development of novel pharmaceuticals. Fluorinated compounds are known for their ability to enhance the metabolic stability and bioavailability of drug candidates. The trifluoromethyl group, in particular, is a common motif in FDA-approved drugs, owing to its lipophilicity and electron-withdrawing properties. This compound’s structural complexity and functional versatility make it a promising candidate for further investigation in drug discovery programs targeting conditions such as inflammatory diseases and central nervous system disorders.

In addition to its pharmaceutical applications, CAS No. 1261832-37-4 is also being studied for its potential in agrochemical formulations. The trifluoromethoxy moiety is frequently incorporated into pesticides and herbicides due to its ability to improve the efficacy and environmental stability of these products. As the agricultural sector seeks more sustainable and efficient solutions, compounds like Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate are becoming increasingly relevant. Their unique properties can help address challenges such as pest resistance and environmental degradation, aligning with global trends toward greener chemistry.

The synthesis and characterization of Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate require advanced techniques in organic chemistry. Researchers often employ methods such as cross-coupling reactions and fluorination strategies to achieve high yields and purity. The compound’s isonicotinate core further adds to its synthetic versatility, enabling the creation of diverse derivatives with tailored properties. This adaptability is particularly valuable in industries where custom chemical solutions are in high demand, such as electronics and specialty materials.

From an industrial perspective, the scalability of producing CAS No. 1261832-37-4 is a critical consideration. Manufacturers are investing in optimized synthetic routes to ensure cost-effectiveness and minimal environmental impact. The integration of continuous flow chemistry and catalytic processes has shown promise in enhancing the efficiency of producing such complex fluorinated compounds. These advancements are not only beneficial for large-scale production but also align with the principles of green chemistry, which emphasize waste reduction and energy efficiency.

The growing body of research on Methyl 2-(4-(trifluoromethoxy)phenyl)-3-(trifluoromethyl)isonicotinate underscores its potential across multiple disciplines. Whether in the context of drug development, agrochemical innovation, or advanced material design, this compound represents a fascinating area of study. As scientific understanding of its properties and applications deepens, it is likely to play an increasingly prominent role in addressing some of the most pressing challenges in modern chemistry and industry.

For researchers and professionals seeking detailed technical data on CAS No. 1261832-37-4, it is essential to consult peer-reviewed journals, patent literature, and reputable chemical databases. These resources provide invaluable insights into the compound’s synthesis, reactivity, and potential applications. Additionally, collaborations between academia and industry can accelerate the translation of laboratory findings into real-world solutions, further highlighting the importance of this compound in contemporary scientific and industrial landscapes.